Cas no 2223046-44-2 (6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester)

• Product Name: 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester
• CAS No: 2223046-44-2
• MF: C₁₄H₂₁BClNO₃
• MW: 297.585443258286
• CID: 5174540
• Update Time: 2025-05-19

6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester
• 2-Chloro-3-isopropoxy-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

• Inchi： 1S/C14H21BClNO3/c1-9(2)18-11-7-10(8-17-12(11)16)15-19-13(3,4)14(5,6)20-15/h7-9H,1-6H3
• InChI Key： WCKTXIKKMCZBEO-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(B2OC(C)(C)C(C)(C)O2)C=C1OC(C)C

Additional information on 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester

6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester: A Versatile Boronic Acid Derivative for Cross-Coupling Reactions

In the realm of organic synthesis and pharmaceutical intermediates, 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester (CAS No. 2223046-44-2) stands out as a highly valuable boronic acid derivative. This compound, often referred to as a pyridine boronic ester, plays a crucial role in modern synthetic chemistry, particularly in Suzuki-Miyaura cross-coupling reactions. Its unique structural features, including the chloro and isopropoxy substituents on the pyridine ring, make it a versatile building block for constructing complex molecules.

The growing demand for heterocyclic boronic acids in drug discovery and material science has placed compounds like 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester at the forefront of research. With the increasing popularity of boron-containing compounds in medicinal chemistry, this particular ester has gained attention for its stability and reactivity in various synthetic applications. Researchers are particularly interested in how the pinacol protecting group enhances the compound's stability while maintaining its reactivity in crucial transformations.

From a synthetic perspective, the 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester offers several advantages. The chloro substituent at the 6-position provides an additional handle for further functionalization, while the isopropoxy group at the 5-position influences the electronic properties of the pyridine ring. This combination makes the compound particularly useful for creating pharmaceutical intermediates with specific steric and electronic characteristics. Recent studies have highlighted its potential in developing kinase inhibitors and other biologically active molecules.

The application of 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester extends beyond medicinal chemistry. In material science, researchers are exploring its use in creating organic electronic materials and coordination polymers. The compound's ability to participate in palladium-catalyzed coupling reactions makes it valuable for constructing conjugated systems with tailored optoelectronic properties. This versatility aligns well with current trends in developing sustainable materials and green chemistry approaches.

Storage and handling of 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester require standard precautions for boronic acid derivatives. While stable under normal conditions, it's recommended to store the compound in a cool, dry place, protected from moisture. The pinacol ester form provides enhanced stability compared to the free boronic acid, making it more convenient for long-term storage and transportation. These practical considerations contribute to its popularity in both academic and industrial settings.

Recent advancements in cross-coupling methodologies have further increased the demand for specialized boronic acid esters like 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester. The development of more efficient catalysts and reaction conditions has expanded the scope of possible transformations, making this compound even more valuable to synthetic chemists. Its use in parallel synthesis and combinatorial chemistry approaches continues to grow, particularly in pharmaceutical research where rapid generation of diverse molecular scaffolds is essential.

The synthesis of 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester typically involves the borylation of an appropriate pyridine precursor, followed by protection with pinacol. Recent improvements in borylation methods have made the production of such compounds more efficient and cost-effective. These advancements are particularly important given the increasing demand for boron-containing building blocks in both academic and industrial research.

Quality control of 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester is crucial for its successful application in synthetic chemistry. Standard analytical techniques including NMR spectroscopy, HPLC, and mass spectrometry are employed to ensure purity and confirm structural identity. The compound's stability under various conditions has been extensively studied, providing valuable data for researchers planning to use it in their synthetic routes.

Looking to the future, 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester is expected to play an increasingly important role in drug discovery and materials science. The continuous development of new cross-coupling strategies and the growing understanding of boron chemistry suggest that this compound and its derivatives will remain valuable tools for synthetic chemists. Its combination of stability, reactivity, and structural features makes it particularly well-suited for addressing current challenges in molecular design and synthesis.

In conclusion, 6-Chloro-5-(iso-propoxy)pyridine-3-boronic acid pinacol ester (CAS No. 2223046-44-2) represents an important class of boronic acid derivatives with wide-ranging applications in organic synthesis. Its unique structural features, combined with the growing importance of boron-containing compounds in various fields, ensure its continued relevance in chemical research. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its position as a valuable building block for creating complex molecular architectures.